Cas no 160321-33-5 (4-Undecenal)

4-Undecenal structure
4-Undecenal structure
Product Name:4-Undecenal
CAS No:160321-33-5
MF:C11H20O
MW:168.275903701782
CID:2950350
PubChem ID:535114
Update Time:2025-04-21

4-Undecenal Chemical and Physical Properties

Names and Identifiers

    • 4-十一烯醛
    • 4-Undecenal
    • undec-4-enal
    • DTXSID00336639
    • DTXCID90287727
    • 160321-33-5
    • Inchi: 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h7-8,11H,2-6,9-10H2,1H3
    • InChI Key: QGNDNDFXCNBMKI-UHFFFAOYSA-N
    • SMILES: O=CCCC=CCCCCCC

Computed Properties

  • Exact Mass: 168.151415257Da
  • Monoisotopic Mass: 168.151415257Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 0.837
  • Melting Point: -2.5°C (estimate)
  • Boiling Point: 237 ºC
  • Flash Point: 96 ºC
  • Refractive Index: 1.4475 (estimate)
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